4-(2-Hydroxy-3-isopropylaminopropoxy)-1,2-benzisothiazole monohydrochloride
Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of LU-24329 involves the reaction of 1,2-benzisothiazol-4-ol with isopropylamine and 2,3-epoxypropanol. The reaction typically occurs under controlled conditions, including specific temperatures and pH levels, to ensure the desired product is obtained with high purity and yield.
Industrial Production Methods: In an industrial setting, the production of LU-24329 may involve large-scale reactors and optimized reaction conditions to maximize efficiency and minimize costs. The process may include steps such as purification, crystallization, and drying to obtain the final product in a form suitable for various applications.
Chemical Reactions Analysis
Types of Reactions: LU-24329 can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.
Reduction: LU-24329 can be reduced using suitable reducing agents to yield reduced forms of the compound.
Substitution: The compound can participate in substitution reactions where specific functional groups are replaced by others.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.
Substitution: Conditions for substitution reactions may vary depending on the desired product, but typically involve catalysts and specific solvents.
Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield various oxidized derivatives, while reduction may produce different reduced forms of LU-24329.
Scientific Research Applications
LU-24329 has several scientific research applications, including:
Chemistry: It is used as a reagent in various chemical reactions and studies involving organic synthesis.
Biology: The compound is studied for its potential biological activities and interactions with biological molecules.
Medicine: LU-24329 is investigated for its potential therapeutic effects and applications in drug development.
Industry: The compound is used in the production of various industrial products and materials.
Mechanism of Action
The mechanism of action of LU-24329 involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
LU-24329 can be compared with other similar compounds, such as:
- 1-(1,2-Benzisothiazol-4-yloxy)-3-(methylamino)-2-propanol
- 1-(1,2-Benzisothiazol-4-yloxy)-3-(ethylamino)-2-propanol
Uniqueness: LU-24329 is unique due to its specific chemical structure, which includes an isopropylamino group. This structural feature may confer distinct chemical and biological properties compared to other similar compounds .
Properties
CAS No. |
67982-19-8 |
|---|---|
Molecular Formula |
C13H19ClN2O2S |
Molecular Weight |
302.82 g/mol |
IUPAC Name |
1-(1,2-benzothiazol-4-yloxy)-3-(propan-2-ylamino)propan-2-ol;hydrochloride |
InChI |
InChI=1S/C13H18N2O2S.ClH/c1-9(2)14-6-10(16)8-17-12-4-3-5-13-11(12)7-15-18-13;/h3-5,7,9-10,14,16H,6,8H2,1-2H3;1H |
InChI Key |
VDGAQFKQLFKWFA-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)NCC(COC1=C2C=NSC2=CC=C1)O.Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1,3-thiazol-5-ylmethyl N-[(2S,3R)-4-[[2-[ethyl(methyl)amino]-1,3-benzoxazole-6-carbonyl]-(2-methylpropyl)amino]-3-hydroxy-1-phenylbutan-2-yl]carbamate](/img/structure/B10826393.png)
![[13-Methyl-3-(pyridine-3-carbonyloxy)-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] pyridine-3-carboxylate](/img/structure/B10826403.png)
![L-Prolinamide, N-[4-[[[(4-chlorophenyl)sulfonyl]amino]carbonyl]benzoyl]-L-valyl-N-[3,3,3-trifluoro-1-(1-methylethyl)-2-oxopropyl]-, (R)-](/img/structure/B10826409.png)
![[(1S)-2-[4-(4-fluorobenzoyl)piperidin-1-yl]-1-phenylethyl] carbamate;hydrochloride](/img/structure/B10826410.png)
![5-[2-[4-[(3,5-dibutyl-1,2,4-triazol-1-yl)methyl]phenyl]phenyl]-2H-tetrazole](/img/structure/B10826455.png)
![N-[2-[bis(4-fluorophenyl)methoxy]ethyl]-2-phenylethanamine](/img/structure/B10826463.png)
![1-[4-[(2-methylimidazo[4,5-c]pyridin-1-yl)methyl]piperidin-1-yl]-3,3-diphenylpropan-1-one](/img/structure/B10826465.png)
![N-[(2S,3R,4S,6R)-2-[[(3R,4S,5S,6R,7R,9R,10S,11S,12R,13S,14R)-14-ethyl-4,7,10,12,13-pentahydroxy-3,5,7,9,11,13-hexamethyl-2-oxo-oxacyclotetradec-6-yl]oxy]-3-hydroxy-6-methyloxan-4-yl]-N-methylacetamide](/img/structure/B10826466.png)
